Cas no 500015-53-2 (1-Hexanamine, N-nitro-)
1-Hexanamine, N-nitro- structure
Product Name:1-Hexanamine, N-nitro-
CAS No:500015-53-2
MF:C6H14N2O2
MW:146.187561511993
CID:2829117
PubChem ID:533853
Update Time:2025-04-21
1-Hexanamine, N-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 500015-53-2
- 2-Hexyl-1-oxohydrazine 1-oxide #
- 1-Hexanamine, N-nitro-
- DTXCID60287532
- DTXSID10336443
-
- Inchi： 1S/C6H14N2O2/c1-2-3-4-5-6-7-8(9)10/h7H,2-6H2,1H3
- InChI Key： QHELGMHZLODPGT-UHFFFAOYSA-N
- SMILES： [O-][N+](NCCCCCC)=O
Computed Properties
- Exact Mass: 146.105527694g/mol
- Monoisotopic Mass: 146.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 90.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 57.8Ų
1-Hexanamine, N-nitro- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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